Cas no 329064-07-5 (dimethyl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: dimethyl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 329064-07-5
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD01114739
• CID: 293395
• PubChem ID: 1201471
• Update Time: 2025-10-28

dimethyl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1,5-DIMETHYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLIC ACID
• 1,5-dimethyltriazole-4-carboxylic acid
• 1H-1,2,3-triazole-4-carboxylic acid, 1,5-dimethyl-
• 1,5-dimethyl-1,2,3-triazole-4-carboxylic acid
• dimethyl-1H-1,2,3-triazole-4-carboxylic acid
• FT-0606965
• CCG-321502
• CTIOCGQJYWNIBA-UHFFFAOYSA-N
• EN300-85473
• AG-205/25006768
• CS-0451095
• AKOS002664741
• 329064-07-5
• 1,5-DIMETHYL-1H-1,2,3-TRIAZOLE-4-CARBOXYLICACID
• Dimethyl-1,2,3-triazole-4-carboxylic acid
• 1,5-dimethyl-1 h-[1,2,3]-triazole-4-carboxylic acid
• SCHEMBL3700954
• AT29264
• MFCD01114739
• DTXSID70360906
• LS-08552
• Z931074048

• MDL： MFCD01114739
• Inchi： 1S/C5H7N3O2/c1-3-4(5(9)10)6-7-8(3)2/h1-2H3,(H,9,10)
• InChI Key： CTIOCGQJYWNIBA-UHFFFAOYSA-N
• SMILES： OC(C1=C(C)N(C)N=N1)=O

Computed Properties

• Exact Mass: 141.05400
• Monoisotopic Mass: 141.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68Ų

Experimental Properties

• Density: 1.44
• Melting Point: NA
• Boiling Point: 343.4°C at 760 mmHg
• Flash Point: 161.5°C
• Refractive Index: 1.625
• PSA: 68.01000
• LogP: -0.17830

dimethyl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles

Additional information on dimethyl-1H-1,2,3-triazole-4-carboxylic acid

Comprehensive Overview of Dimethyl-1H-1,2,3-Triazole-4-Carboxylic Acid (CAS No. 329064-07-5)

Dimethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 329064-07-5) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical properties. This compound belongs to the 1,2,3-triazole family, a class of nitrogen-rich heterocycles known for their stability and bioactivity. The presence of both a carboxylic acid group and dimethyl substituents in its structure makes it a valuable intermediate for synthesizing more complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for triazole derivatives like dimethyl-1H-1,2,3-triazole-4-carboxylic acid has surged, driven by their role in developing antiviral, antifungal, and anti-inflammatory agents. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors, which are critical in targeting enzymes and receptors involved in diseases such as cancer and metabolic disorders. The compound's CAS No. 329064-07-5 is frequently searched in academic databases and patent filings, reflecting its growing relevance in medicinal chemistry.

One of the key advantages of dimethyl-1H-1,2,3-triazole-4-carboxylic acid is its compatibility with click chemistry reactions, a popular topic in synthetic organic chemistry. Click chemistry enables rapid and efficient coupling of molecular fragments, making it indispensable for high-throughput screening and combinatorial chemistry. This aligns with current trends in green chemistry, where researchers prioritize sustainable and atom-economical synthetic routes. The compound's structural features also make it a candidate for designing biodegradable materials, addressing environmental concerns associated with persistent organic pollutants.

From an industrial perspective, CAS No. 329064-07-5 is often discussed in the context of custom synthesis and contract manufacturing. Companies specializing in fine chemicals and pharmaceutical intermediates offer this compound to support R&D efforts worldwide. Its applications extend to crop protection, where triazole-based compounds are used to develop novel pesticides with improved efficacy and reduced environmental impact. This dual utility in healthcare and agriculture underscores its economic and scientific importance.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize dimethyl-1H-1,2,3-triazole-4-carboxylic acid, ensuring high purity and consistency for research purposes. The compound's stability under various pH conditions and thermal resistance further enhance its practicality in industrial processes. As the scientific community continues to explore its potential, CAS No. 329064-07-5 remains a focal point for innovation in synthetic chemistry and beyond.

In summary, dimethyl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 329064-07-5) represents a critical tool in modern chemistry, bridging gaps between academia and industry. Its multifaceted applications, from drug development to sustainable agriculture, position it as a compound of enduring interest. Future research will likely uncover even more uses for this remarkable molecule, solidifying its place in the pantheon of indispensable chemical intermediates.